3-(1'-Ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol

• IUPAC Name: 3-(1'-ethyl-7-methoxyspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-2-yl)phenol
• InChI: InChI=1S/C23H27N3O3/c1-3-25-12-10-23(11-13-25)26-20(18-8-5-9-21(28-2)22(18)29-23)15-19(24-26)16-6-4-7-17(27)14-16/h4-9,14,20,27H,3,10-13,15H2,1-2H3
• InChI Key: FHWRPGQWNVIRJY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N3C(CC(=N3)C4=CC(=CC=C4)O)C5=C(O2)C(=CC=C5)OC
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol

Description

3-(1'-Ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol is a useful research compound. Its molecular formula is C23H27N3O3 and its molecular weight is 393.487. The purity is usually 95%.
BenchChem offers high-quality 3-(1'-Ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1'-Ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spirocyclic and Piperidine Derivative Synthesis

One area of research focuses on the synthesis of spirocyclic and piperidine derivatives. For instance, the transformation of 1,5-benzoxazepines into spirobenzoxazoles via reactions with various substrates has been explored, revealing pathways to synthesize pyrazolo[1′,5′:3,4][1,2,4]triazino-[5,6-b][1,5]benzoxazepines and spiro[benzoxazole-2′(3′H),4(1H)-pyrazolo[5,1-c][1,2,4]triazines] (Kurasawa et al., 1988). Additionally, the synthesis of spiropiperidines with potential as highly potent and subtype selective σ-receptor ligands has been investigated, contributing to the development of novel ligands for pharmacological research (Maier & Wünsch, 2002).

Biological Activity Exploration

Another significant area of application includes the exploration of biological activities of spirocyclic and piperidine derivatives. For example, spiro derivatives of 1,10b-dihydro-5H-pyrazolo[1,5-c][1,3]-benzoxazines have been studied for their antimicrobial, anti-inflammatory, and antioxidant activities, identifying compounds with notable efficacy against certain strains of bacteria, as well as compounds exhibiting anti-inflammatory and antioxidant properties superior to reference drugs (Mandzyuk et al., 2020).

Receptor Ligand Development

Research into the development of receptor ligands has also been conducted, focusing on the creation of aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones. These compounds have been designed, synthesized, and tested in various in vitro/in vivo pharmacological and antitumor assays, leading to the identification of potent, highly selective, and efficacious c-Met/ALK dual inhibitors (Li et al., 2013).